Cas no 1335055-64-5 (1-(5-bromo-2-chloropyridin-3-yl)piperazine)

1-(5-Bromo-2-chloropyridin-3-yl)piperazine is a heterocyclic compound featuring a pyridine core substituted with bromo and chloro groups at the 5- and 2-positions, respectively, and a piperazine moiety at the 3-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromo and chloro substituents enhance reactivity for further functionalization, while the piperazine group offers a handle for derivatization, making it valuable for constructing complex scaffolds. Its well-defined reactivity profile and stability under standard conditions ensure consistent performance in cross-coupling and nucleophilic substitution reactions, supporting efficient synthetic workflows.
1-(5-bromo-2-chloropyridin-3-yl)piperazine structure
1335055-64-5 structure
Product Name:1-(5-bromo-2-chloropyridin-3-yl)piperazine
CAS No:1335055-64-5
MF:C9H11BrClN3
MW:276.56073975563
CID:6231572
PubChem ID:165884406
Update Time:2025-10-18

1-(5-bromo-2-chloropyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-2-chloropyridin-3-yl)piperazine
    • 1335055-64-5
    • EN300-1937460
    • Inchi: 1S/C9H11BrClN3/c10-7-5-8(9(11)13-6-7)14-3-1-12-2-4-14/h5-6,12H,1-4H2
    • InChI Key: VBQKYXUEKHJWNC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)N1CCNCC1)Cl

Computed Properties

  • Exact Mass: 274.98249g/mol
  • Monoisotopic Mass: 274.98249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.2Ų

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Additional information on 1-(5-bromo-2-chloropyridin-3-yl)piperazine

Research Brief on 1-(5-bromo-2-chloropyridin-3-yl)piperazine (CAS: 1335055-64-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-(5-bromo-2-chloropyridin-3-yl)piperazine (CAS: 1335055-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring both bromo and chloro substituents on a pyridine ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential as a key scaffold in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and oncology applications.

Structural analysis reveals that the electron-withdrawing properties of the halogen substituents at the 2- and 5-positions of the pyridine ring, combined with the piperazine moiety, confer unique physicochemical properties to this compound. These characteristics make it particularly valuable in medicinal chemistry for optimizing drug-like properties such as solubility, metabolic stability, and target binding affinity. The bromo group at position 5 specifically serves as an excellent handle for further functionalization through cross-coupling reactions, expanding its utility in structure-activity relationship (SAR) studies.

In recent pharmacological investigations, derivatives of 1-(5-bromo-2-chloropyridin-3-yl)piperazine have demonstrated promising activity as modulators of various biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into novel dopamine receptor ligands showing improved selectivity for D3 over D2 receptors, potentially addressing limitations in current antipsychotic therapies. The compound's ability to serve as a rigid spacer between pharmacophoric elements has been particularly valuable in designing CNS-penetrant molecules with reduced off-target effects.

The synthetic versatility of 1335055-64-5 has been further exploited in antimicrobial drug discovery. Research teams have successfully incorporated this scaffold into quinolone hybrids exhibiting potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The chloro-pyridine moiety appears to enhance membrane penetration, while the piperazine group contributes to target binding, as demonstrated in recent structure-based drug design efforts targeting bacterial DNA gyrase.

From a chemical biology perspective, this compound has emerged as a valuable tool for target identification and validation. Its reactive handles enable efficient conjugation to fluorescent probes and affinity tags, facilitating the development of chemical probes for proteomic studies. A notable application appears in chemoproteomics platforms for mapping kinase inhibitor interactions, where derivatives of 1335055-64-5 have shown unexpected selectivity profiles against certain kinase subfamilies.

Recent advances in process chemistry have addressed previous challenges in the large-scale production of 1-(5-bromo-2-chloropyridin-3-yl)piperazine. A 2024 patent application discloses an improved synthetic route featuring a Pd-catalyzed amination step that achieves >90% yield with excellent purity, addressing previous limitations in piperazine incorporation. This development has significant implications for the compound's commercial availability and its adoption in industrial drug discovery programs.

Safety and toxicological assessments of this compound and its derivatives continue to evolve. Recent in vitro ADME studies suggest favorable metabolic stability profiles, though the chloro-pyridine moiety may require structural modification in some cases to mitigate potential cytochrome P450 inhibition. These findings underscore the importance of careful structural optimization when developing this scaffold for clinical candidates.

The future research directions for 1335055-64-5 appear particularly promising in the field of targeted protein degradation. Its structural features make it an attractive candidate for incorporation into proteolysis-targeting chimeras (PROTACs), with preliminary studies showing successful application in degrading challenging oncology targets. Additionally, its potential in covalent inhibitor design is being explored through strategic placement of reactive groups on the piperazine nitrogen atoms.

In conclusion, 1-(5-bromo-2-chloropyridin-3-yl)piperazine represents a multifaceted tool in modern drug discovery, with applications spanning from medicinal chemistry to chemical biology. Its unique structural features, combined with recent synthetic advancements and growing understanding of its pharmacological potential, position this compound as a valuable asset in addressing current challenges in therapeutic development. Continued exploration of its applications will likely yield significant contributions to multiple therapeutic areas in the coming years.

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